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Olivine and pyroxene are the principal silicate minerals of the Earth's upper mantle, making
them indispensable tools for deciphering the complex processes occurring deep within our
planet. Their respective chemical and physical properties cause them to respond differently to
changes in temperature, pressure, melt composition, and tectonic environment. This guide
provides an objective comparison of their utility as indicators, supported by experimental data,
to aid researchers in selecting the most appropriate mineralogical proxy for their investigations
into mantle petrogenesis, melt generation, and metasomatism.

Physicochemical and Geochemical Properties

Olivine, a nesosilicate, and pyroxene, an inosilicate, exhibit fundamental structural differences
that govern their geochemical behavior. Olivine possesses a simpler crystal structure, which is
less accommodating to a wide range of trace elements compared to the more complex single-
chain structure of pyroxenes. This distinction is particularly evident in their capacity to
incorporate incompatible elements.

Clinopyroxene (Cpx), a key type of pyroxene, is a primary host for rare earth elements (REE),
high field strength elements (HFSE), and other incompatible elements in the upper mantle.[1]
In contrast, olivine's structure preferentially incorporates compatible elements like Nickel (Ni)
and Cobalt (Co).[2] Orthopyroxene (Opx) has an intermediate character, accommodating some
HFSEs more readily than REEs.[1]
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Table 1: Comparative Summary of Olivine and Pyroxene

Feature

Olivine

Pyroxene (Clinopyroxene
& Orthopyroxene)

General Formula

(Mg,Fe)2SiOa

(Ca,Na,Mg,Fe)(Mg,Fe,Al)Si20s
(Cpx) / (Mg,Fe)2Si206 (Opx)

Crystal System

Orthorhombic

Monoclinic (Cpx),
Orthorhombic (Opx)

Role in Melting

Primarily a residual phase

during mantle melting.[3]

Pyroxenes are preferentially
consumed during initial stages

of partial melting.[3][4]

P-T Indicators

Used in thermobarometry, but
can be sensitive to other
factors.[5][6]

Key minerals for mantle
thermobarometry (e.g., two-
pyroxene thermometry, Al-in-

Opx barometry).[7]

Trace Elements

Hosts compatible elements
(e.g., Ni, Co, Mn, Fo content).
[2]

Hosts incompatible elements
(e.g., REE, Sr, Zr, Nb, Ti). Cpx

is a major host.[1]

Oxygen Fugacity

V and Sc content can indicate

redox state.[2]

Fe3*/>Fe ratio is a sensitive

indicator of oxygen fugacity.[8]

Melt Interaction

Can record metasomatism
through changes in trace
elements like Li, Ti, and P.[2]

Compositions are highly
sensitive to melt-rock reactions

and metasomatic enrichment.

[9]

Indicators of Mantle Conditions and Processes

The composition of olivine and pyroxene minerals within mantle rocks, such as xenoliths

brought to the surface by volcanism, provides a direct window into the conditions of their

formation.

Thermobarometry: Deciphering Mantle Pressure and

Temperature
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Geothermobarometry relies on the temperature- and pressure-dependent exchange of
elements between coexisting minerals.

» Pyroxenes are cornerstones of mantle thermobarometry. The equilibrium between coexisting
clinopyroxene and orthopyroxene is a widely used thermometer, while the aluminum content
of orthopyroxene in equilibrium with garnet serves as a robust barometer.[7] These methods
are fundamental for reconstructing geothermal gradients within the lithospheric mantle.[7]

 Olivine also contains minor elements whose concentrations are sensitive to P-T conditions.
For instance, the calcium content in olivine can be used as a barometer, though its strong
dependence on temperature can introduce significant uncertainties.[6] More recent
thermobarometers also incorporate elements like Cr and Al.[5]

Partial Melting and Melt-Rock Interaction

The process of partial melting in the mantle preferentially involves pyroxenes over olivine.

e Pyroxene's Role: During decompression melting (e.g., at mid-ocean ridges), clinopyroxene
and orthopyroxene are the primary phases that contribute to the initial melt, leaving behind a
residue enriched in olivine.[3][4] The disappearance of Cpx from the mantle residue marks a
significant degree of melting.

e Olivine's Role: As the primary residual mineral, the composition of olivine, particularly its
Forsterite content (Fo = Mg/(Mg+Fe)) and Ni concentration, tracks the degree of melt
extraction.[2] Experimental studies show that melt tends to preferentially localize around
olivine grains compared to orthopyroxene, which can enhance melt extraction from the
mantle.[10]

The diagram below illustrates the relationship between mantle processes and the resulting
mineralogical signatures in olivine and pyroxene.
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Geological process pathways indicated by olivine and pyroxene.

Quantitative Geochemical Comparison

The partitioning of trace elements between minerals and melt is fundamental to quantitative
modeling of mantle processes. The partition coefficient (D) represents the ratio of an element's
concentration in a mineral to its concentration in the melt.

» Clinopyroxene generally has much higher partition coefficients for REE, Sr, and Zr than
olivine, making it a more sensitive recorder of processes involving these elements.

» Olivine has high partition coefficients for Ni and Co, making it an excellent tracer for
processes of melt depletion and olivine fractionation.
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Table 2: Mineral/Melt Partition Coefficients (D) for
Selected Elements

Element

D
(Olivine/Melt)

D
(Orthopyroxen
elMelt)

D
(Clinopyroxen
elMelt)

Primary Utility

Ni

10-15

Tracking melt
depletion,
fractional

crystallization

Cr

Indicator of
source
mineralogy,
redox

conditions[8]

0.01-0.5

01-1

05-3

Sensitive to
oxygen fugacity
(fO2)[2]

Sr

~0.01

~0.01

0.05-0.5

Tracing crustal
recycling,

metasomatism

Zr

<0.01

~0.05

0.1-04

Indicator of melt
evolution and
source

enrichment[1]

La (LREE)

~0.001

~0.005

0.05-0.2

Quantifying
partial melting
and

metasomatism[1]

Yb (HREE)

~0.01

0.2-0.6

Constraining
melting depth
(garnet vs. spinel

facies)

© 2025 BenchChem. All rights reserved. 5/9

Tech Support


https://pubs.geoscienceworld.org/msa/ammin/article/91/10/1574/134123/Comparative-planetary-mineralogy-Pyroxene-major
https://research.vu.nl/files/224315166/Trace_elements_in_olivine.pdf
https://rruff.geo.arizona.edu/doclib/MinMag/Volume_62A/62A-1-393.pdf
https://rruff.geo.arizona.edu/doclib/MinMag/Volume_62A/62A-1-393.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12688019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Note: Values are approximate and vary with temperature, pressure, and composition. Data
compiled from various experimental petrology studies.

Experimental Protocols and Analytical Workflow

The data presented in this guide are derived from high-pressure, high-temperature experiments
and high-precision micro-analytical techniques on natural samples.

Key Experimental Method: Piston-Cylinder Apparatus

Partial melting and mineral-melt partitioning experiments are often conducted using a piston-
cylinder apparatus.

o Sample Preparation: A synthetic or natural rock powder (e.g., lherzolite) is placed in a noble
metal capsule (e.g., graphite, Pt, AuPd).

o Experiment Execution: The capsule is placed in a furnace assembly and subjected to high
pressures (1-4 GPa) and temperatures (1200-1500°C) for a set duration (hours to days) to
achieve equilibrium.[11][12]

e Quenching: The experiment is rapidly cooled (quenched) to freeze the melt into a glass,
preserving the high-temperature mineral and melt compositions.

e Analysis: The quenched sample is sectioned, polished, and analyzed using micro-analytical
techniques to determine the composition of the residual minerals (olivine, pyroxenes) and
the quenched melt (glass).[11]

Analytical Workflow for Mantle Xenoliths

The diagram below outlines the typical workflow for analyzing olivine and pyroxene in mantle
xenoliths to deduce mantle processes.
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Standard analytical workflow for mantle mineral studies.

Electron Probe Microanalysis (EPMA): This is a key technique for obtaining high-precision
major and minor element compositions of minerals.[13][14] An electron beam is focused on a
small spot (~1-5 microns) on the mineral surface, generating X-rays characteristic of the
elements present.[13][14] For accurate analysis, an accelerating voltage of 15-20 kV and a
beam current of 10-100 nA are typically used, with calibration against known standards.[14][15]

Conclusion
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Olivine and pyroxene are complementary, rather than competing, indicators of mantle
processes.

» Pyroxenes, particularly clinopyroxene, are unparalleled in their ability to record detailed
information about melt evolution, metasomatic enrichment, and P-T conditions due to their
flexible crystal structure that readily incorporates a wide array of trace elements.

e Olivine, as the most abundant and refractory mantle mineral, provides a more robust record
of primary melt depletion processes and the bulk composition of the mantle residue. Its
simpler chemistry makes it a powerful tracer for specific compatible elements like Ni.

A comprehensive understanding of mantle dynamics requires the integrated analysis of both
mineral phases. By combining data from olivine and pyroxene, researchers can construct
more complete and robust models of the processes that shape the Earth's interior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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